Cas no 2680876-31-5 (benzyl 4-(3-bromophenyl)methyl-4-hydroxypiperidine-1-carboxylate)

• Product Name: benzyl 4-(3-bromophenyl)methyl-4-hydroxypiperidine-1-carboxylate
• CAS No: 2680876-31-5
• MF: C₂₀H₂₂BrNO₃
• MW: 404.297585010529
• CID: 5626431
• PubChem ID: 165938317
• Update Time: 2025-05-26

benzyl 4-(3-bromophenyl)methyl-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680876-31-5
• benzyl 4-[(3-bromophenyl)methyl]-4-hydroxypiperidine-1-carboxylate
• EN300-28303374
• benzyl 4-(3-bromophenyl)methyl-4-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C20H22BrNO3/c21-18-8-4-7-17(13-18)14-20(24)9-11-22(12-10-20)19(23)25-15-16-5-2-1-3-6-16/h1-8,13,24H,9-12,14-15H2
• InChI Key： YNHKMJRGUDQAPT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC1(CCN(C(=O)OCC2C=CC=CC=2)CC1)O

Computed Properties

• Exact Mass: 403.07831g/mol
• Monoisotopic Mass: 403.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl 4-(3-bromophenyl)methyl-4-hydroxypiperidine-1-carboxylate

Benzyl 4-(3-Bromophenyl)methyl-4-Hydroxypiperidine-1-Carboxylate: A Comprehensive Overview

Benzyl 4-(3-bromophenyl)methyl-4-hydroxypiperidine-1-carboxylate, with CAS No. 2680876-31-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a benzyl group with a piperidine ring substituted with a hydroxyl and a bromophenylmethyl group. The benzyl moiety contributes to the compound's stability and solubility, while the piperidine ring introduces rigidity and potential for hydrogen bonding interactions.

Recent studies have highlighted the importance of benzyl 4-(3-bromophenyl)methyl-4-hydroxypiperidine-1-carboxylate in drug design, particularly in the development of bioactive molecules. The presence of the bromophenylmethyl group enhances the compound's ability to interact with biological targets, making it a promising candidate for various therapeutic applications. Researchers have explored its potential as a precursor for synthesizing complex heterocyclic compounds, which are often key components in modern pharmaceuticals.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and esterification reactions. The piperidine ring is synthesized through a ring-closing reaction, followed by the introduction of the hydroxyl and bromophenylmethyl groups via substitution reactions. The final step involves esterification with benzyl alcohol to form the carboxylic acid ester. This synthesis pathway has been optimized to improve yield and purity, making it suitable for large-scale production.

One of the most intriguing aspects of benzyl 4-(3-bromophenyl)methyl-4-hydroxypiperidine-1-carboxylate is its role in catalytic processes. Recent research has demonstrated its ability to act as a chiral catalyst in asymmetric synthesis reactions. The hydroxyl group on the piperidine ring serves as a nucleophilic site, enabling the compound to facilitate enantioselective transformations. This property has significant implications for the development of enantiopure compounds, which are critical in pharmaceutical manufacturing.

In addition to its catalytic applications, this compound has shown promise in materials science. Its rigid structure and ability to form hydrogen bonds make it an ideal candidate for use in supramolecular chemistry. Researchers have investigated its potential as a building block for self-assembled materials, such as liquid crystals and gels. These materials have applications in fields ranging from electronics to drug delivery systems.

The benzyl group in this compound also plays a crucial role in its photophysical properties. Studies have shown that it exhibits fluorescence under UV light, making it a potential candidate for use in sensors and imaging agents. This fluorescence is attributed to the conjugation between the benzene ring and the piperidine system, which enhances light absorption and emission properties.

Furthermore, benzyl 4-(3-bromophenyl)methyl-4-hydroxypiperidine-1-carboxylate has been explored as an intermediate in the synthesis of bioactive molecules. Its ability to undergo various functional group transformations makes it versatile in organic synthesis. For instance, the bromine atom can be replaced with other substituents through nucleophilic aromatic substitution reactions, allowing for the creation of diverse derivatives with varying biological activities.

In conclusion, benzyl 4-(3-bromophenyl)methyl-4-hydroxypiperidine-1-carboxylate (CAS No. 2680876-31-5) is a multifaceted compound with applications spanning drug design, catalysis, materials science, and photophysical studies. Its unique structure and reactivity make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.